2-(Trifluoromethyl)aniline-d2

• Molecular Formula: C₇H₄D₂F₃N
• Molecular Weight: 163.14
• Synonyms: 2-(Trifluoromethyl)aniline-d2; 2-(Trifluoromethyl)benzenamine-d2; 2-Amino-α,α,α-trifluorotoluene-d2; 2-Aminobenzotrifluoride-d2; 2-Trifluoromethylphenylamine-d2; NSC 10336-d2; o-(Trifluoromethyl)aniline-d2; o-(Trifluoromethyl)phenylamine-d2

Description

2-(Trifluoromethyl)aniline-d2 is a deuterated derivative of 2-(trifluoromethyl)aniline, where two hydrogen atoms are replaced with deuterium. This isotopic substitution enhances metabolic stability and reduces susceptibility to oxidative degradation in pharmaceutical and agrochemical applications . These compounds are critical intermediates in synthesizing fluorinated drugs, agrochemicals, and materials due to the electron-withdrawing trifluoromethyl group, which enhances lipophilicity and bioactivity .

Comparison with Similar Compounds

3-(Trifluoromethyl)aniline

• Structural Differences : The trifluoromethyl group is at the meta position (C3) instead of the ortho position (C2) in 2-(trifluoromethyl)aniline-d2.
• Physicochemical Properties :
  • Higher thermal stability due to reduced steric hindrance compared to the ortho isomer .
  • Lower acidity (pKa ~3.5) compared to ortho-substituted analogs, as meta substitution reduces resonance stabilization of the conjugate base.
• Applications: Primarily used as a laboratory chemical for synthesizing dyes and pharmaceuticals. Limited antioxidative activity compared to ortho-substituted phenothiazine derivatives .

2-(Trifluoromethoxy)aniline

• Structural Differences : The trifluoromethoxy (-OCF₃) group replaces the trifluoromethyl (-CF₃) group.
• Reactivity: The trifluoromethoxy group is more electron-withdrawing, leading to slower nucleophilic aromatic substitution reactions compared to -CF₃ analogs .
• Applications : Key intermediate in agrochemicals, particularly herbicides and fungicides.

Diethyl 2-{[2-(Trifluoromethyl)anilino]methylidene}propanedioate

• Structural Features : Incorporates a trifluoromethylaniline moiety into a propanedioate ester framework.
• Biological Relevance : Demonstrates antitumor, antimalarial, and antiviral activity, attributed to the trifluoromethyl group’s ability to enhance membrane permeability and metabolic resistance .
• Comparison: Unlike 2-(trifluoromethyl)aniline-d2, this compound’s ester functionality enables broader reactivity in cyclization reactions for quinolone synthesis .

2-(Difluoromethylsulphonyl)-6-fluoroaniline

• Key Differences : Contains a difluoromethylsulphonyl (-SO₂CF₂H) group and an additional fluorine atom at the C6 position.
• Applications : Used in pharmaceutical research for its dual electron-withdrawing groups (-SO₂ and -CF₂H), which improve binding affinity to enzyme active sites. Its aqueous solubility is lower than 2-(trifluoromethyl)aniline-d2 due to the bulky sulphonyl group .

Data Table: Comparative Properties

Compound	Substituent Position/Group	Molecular Formula	Key Applications	Stability (vs. Oxidation)
2-(Trifluoromethyl)aniline-d2	-CF₃ (C2), -NH₂ (C1)	C₇H₅D₂F₃N	Metabolic studies, deuterated drugs	High (deuterium effect)
3-(Trifluoromethyl)aniline	-CF₃ (C3), -NH₂ (C1)	C₇H₆F₃N	Lab chemicals, dyes	Moderate
2-(Trifluoromethoxy)aniline	-OCF₃ (C2), -NH₂ (C1)	C₇H₆F₃NO	Agrochemicals	Low (prone to hydrolysis)
Diethyl trifluoromethylaniline ester	-CF₃ (C2), ester group	C₁₄H₁₅F₃NO₄	Anticancer/antiviral agents	High (ester protection)

Research Findings and Trends

• Antioxidative Activity: Ortho-substituted trifluoromethylaniline derivatives (e.g., phenothiazines) exhibit superior radical-scavenging capacity compared to meta isomers. The intramolecular hydrogen bond between -NH₂ and adjacent electronegative groups enhances stability in aqueous media .
• Synthetic Versatility : Esters and sulphonyl derivatives of trifluoromethylaniline enable modular drug design, whereas the deuterated form is prioritized for tracer studies in pharmacokinetics .